Cas no 88276-01-1 (1H-Tetrazole, 1-methyl-5-[(1-methylethyl)thio]-)

• Product name: 1H-Tetrazole, 1-methyl-5-[(1-methylethyl)thio]-
• CAS No: 88276-01-1
• MF: C₅H₁₀N₄S
• MW: 158.224698543549
• CID: 639108
• PubChem ID: 20430800

1H-Tetrazole, 1-methyl-5-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-methyl-5-[(1-methylethyl)thio]-
• 1-methyl-5-propan-2-ylsulfanyltetrazole
• 1-Methyl-5-[(propan-2-yl)sulfanyl]-1H-tetrazole
• DTXSID10606991
• 88276-01-1
• SCHEMBL5962443

• Inchi： InChI=1S/C5H10N4S/c1-4(2)10-5-6-7-8-9(5)3/h4H,1-3H3
• InChI Key： BMSTXGFDLFCVRN-UHFFFAOYSA-N
• SMILES： CC(C)SC1=NN=NN1C

Computed Properties

• Exact Mass: 158.06261751g/mol
• Monoisotopic Mass: 158.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9Ų
• XLogP3: 0.9